Cas no 743440-24-6 (2-(Piperazin-1-ylsulfonyl)benzonitrile)

• Product Name: 2-(Piperazin-1-ylsulfonyl)benzonitrile
• CAS No: 743440-24-6
• MF: C₁₁H₁₃N₃O₂S
• MW: 251.304820775986
• CID: 1071060
• PubChem ID: 2106582
• Update Time: 2025-05-28

2-(Piperazin-1-ylsulfonyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Piperazin-1-ylsulfonyl)benzonitrile
• 2-piperazin-1-ylsulfonylbenzonitrile
• 2-(piperazine-1-sulfonyl)benzonitrile
• EN300-09048
• HMS1756M07
• SR-01000050364-1
• 743440-24-6
• MFCD05262730
• TS-00795
• CS-0221396
• SR-01000050364
• AKOS008024052
• AB00723212-01
• Z55992957
• 2-(1-Piperazinylsulfonyl)benzonitrile
• G30996
• DB-181066

• MDL： MFCD05262730
• Inchi： 1S/C11H13N3O2S/c12-9-10-3-1-2-4-11(10)17(15,16)14-7-5-13-6-8-14/h1-4,13H,5-8H2
• InChI Key： GLLOIWSZCWBVFZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C#N)(N1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 251.073
• Monoisotopic Mass: 251.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 169-171 °C
• Boiling Point: 459.9±55.0 °C at 760 mmHg
• Flash Point: 231.9±31.5 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

2-(Piperazin-1-ylsulfonyl)benzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)